Cas no 1805969-65-6 (Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate
• CAS No: 1805969-65-6
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4928536
• Update Time: 2025-06-15

Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate

• Inchi： 1S/C9H9F2IN2O2/c1-16-6(15)3-4-2-5(12)14-8(7(4)13)9(10)11/h2,9H,3,13H2,1H3
• InChI Key： JAJUQDJZGCGSJZ-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate

Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate (CAS No. 1805969-65-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate, identified by its CAS number 1805969-65-6, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core structure adorned with various functional groups, has garnered considerable attention due to its utility in the synthesis of bioactive molecules. The presence of an amino group, a difluoromethyl moiety, and an iodine substituent on the pyridine ring endows it with unique reactivity, making it a valuable building block for drug discovery and development.

The 3-amino group on the pyridine ring facilitates nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure. This property is particularly advantageous in medicinal chemistry, where the introduction of new functional groups can modulate the pharmacological profile of a lead compound. Additionally, the 2-(difluoromethyl) group is known to enhance metabolic stability and binding affinity, attributes that are often sought after in drug candidates. The 6-iodopyridine moiety serves as a versatile handle for cross-coupling reactions, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate has emerged as a key intermediate in several high-profile drug development projects. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies for the treatment of cancer and inflammatory disorders. The compound's ability to serve as a precursor for multiple pharmacophores underscores its versatility and importance in synthetic chemistry.

The use of this compound in pharmaceutical synthesis aligns with the growing trend towards fragment-based drug design (FBDD). FBDD leverages small molecule fragments as starting points for drug development, offering a more efficient and innovative approach compared to traditional high-throughput screening methods. Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate, with its well-defined functional groups, provides an excellent scaffold for generating diverse libraries of fragments that can be screened for biological activity.

Recent advancements in synthetic methodologies have further enhanced the utility of this intermediate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of complex heterocyclic compounds incorporating the pyridine core. These techniques have been instrumental in generating novel analogs with improved pharmacokinetic properties and reduced toxicity profiles.

The incorporation of fluorine atoms into drug molecules has become increasingly prevalent due to their ability to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability. The presence of a 2-(difluoromethyl) group in Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate exemplifies this trend, highlighting its potential as a valuable building block for next-generation therapeutics.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-4-acetate (CAS No. 1805969-65-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to evolve, this compound is poised to play an even greater role in the discovery and development of next-generation therapeutics.